Cas no 153512-22-2 (Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[3-oxo-3-[[2-[(trifluoroacetyl)amino]ethyl]amino]-1-propenyl]-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI))

Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[3-oxo-3-[[2-[(trifluoroacetyl)amino]ethyl]amino]-1-propenyl]-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI) Properties

Names and Identifiers

• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[3-oxo-3-[[2-[(trifluoroacetyl)amino]ethyl]amino]-1-propenyl]-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI)
• AMINO-MODIFIER-C 2-DT CEP
• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[3-oxo-3-[[2-[(trifluoroacetyl)amin...
• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[3-oxo-3-[[2-[(trifluoroacetyl)amino]ethyl]amino]-1-propenyl]-,3'-
• 153512-22-2
• (E)-3-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2,4-dioxopyrimidin-5-yl]-N-[2-[(2,2,2-trifluoroacetyl)amino]ethyl]prop-2-enamide
• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-[3-oxo-3-[[2-[(trifluoroacetyl)amino]ethyl]amino]-1-propenyl]-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite](9ci)
• 5'-O-[Bis(4-Methoxyphenyl)Phenylmethyl]-2'-Deoxy-5-[3-Oxo-3-[[2-[(Trifluoroacetyl)Amino]Ethyl]Amino]-1-Propenyl]-Uridine 3'-[2-Cyanoethyl Bis(1-Methylethyl)Phosphoramidite]
• +Expand

• InChIKey： VDQSCXKQIATMHH-BARRARJGSA-N
• Inchi： InChI=1S/C46H54F3N6O10P/c1-30(2)55(31(3)4)66(63-26-10-23-50)65-38-27-41(54-28-32(42(57)53-44(54)59)13-22-40(56)51-24-25-52-43(58)46(47,48)49)64-39(38)29-62-45(33-11-8-7-9-12-33,34-14-18-36(60-5)19-15-34)35-16-20-37(61-6)21-17-35/h7-9,11-22,28,30-31,38-39,41H,10,24-27,29H2,1-6H3,(H,51,56)(H,52,58)(H,53,57,59)/b22-13+/t38-,39+,41+,66?/m0/s1
• SMILES： N#CCCOP(O[C@H]1C[C@H](N2C=C(/C=C/C(NCCNC(C(F)(F)F)=O)=O)C(=O)NC2=O)O[C@@H]1COC(C1=CC=C(OC)C=C1)(C1=CC=CC=C1)C1=CC=C(OC)C=C1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 938.35900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 22
• Monoisotopic Mass: 938.35911342g/mol
• Heavy Atom Count: 66
• Complexity: 1690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 190Ų

Experimental Properties

• LogP: 7.10088
• PSA: 209.06000